Cas no 2227823-40-5 (methyl (3S)-3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-hydroxypropanoate
• CAS No: 2227823-40-5
• MF: C₁₅H₂₀ClNO₅
• MW: 329.776003837585
• CID: 6463643
• PubChem ID: 165657257
• Update Time: 2025-05-24

methyl (3S)-3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-hydroxypropanoate
• EN300-1902776
• methyl (3S)-3-(4-{[(tert-butoxy)carbonyl]amino}-2-chlorophenyl)-3-hydroxypropanoate
• 2227823-40-5

• Inchi： 1S/C15H20ClNO5/c1-15(2,3)22-14(20)17-9-5-6-10(11(16)7-9)12(18)8-13(19)21-4/h5-7,12,18H,8H2,1-4H3,(H,17,20)/t12-/m0/s1
• InChI Key： ZKPARMWOCOYNKH-LBPRGKRZSA-N
• SMILES： ClC1C=C(C=CC=1[C@H](CC(=O)OC)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.1030004g/mol
• Monoisotopic Mass: 329.1030004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl (3S)-3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-hydroxypropanoate

Professional Introduction of Methyl (3S)-3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-hydroxypropanoate

Methyl (3S)-3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-hydroxypropanoate, with the CAS number 2227823-40-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its intricate molecular structure, which incorporates a tert-butoxy carbonyl amino group and a chlorophenyl moiety, making it a versatile building block for various applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as stereoselective synthesis and protecting group strategies. The presence of the tert-butoxy carbonyl amino group not only enhances the compound's stability but also facilitates its use in peptide synthesis and drug delivery systems. Researchers have demonstrated that this group can be selectively removed under mild conditions, making it an ideal protective group for amino functionalities in complex molecules.

The chlorophenyl moiety in the structure introduces unique electronic and steric properties, which are critical for its interaction with biological systems. Studies have shown that this moiety can modulate the pharmacokinetic profiles of drugs, enhancing their bioavailability and reducing toxicity. For instance, recent research has highlighted its potential as a scaffold for developing antitumor agents, where the chlorophenyl group plays a pivotal role in targeting specific oncogenic pathways.

In addition to its medicinal applications, methyl (3S)-3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-hydroxypropanoate has found utility in materials science, particularly in the development of advanced polymers and coatings. Its hydroxyl group enables it to participate in polymerization reactions, leading to the formation of high-performance materials with tailored mechanical and thermal properties. This has opened new avenues for its application in industries ranging from electronics to aerospace.

The stereochemistry of this compound, specifically the (3S) configuration, is another critical aspect that has been extensively studied. Stereoisomers often exhibit vastly different biological activities, and the (3S) configuration has been shown to possess superior pharmacological properties compared to its (3R) counterpart. This highlights the importance of stereocontrol in organic synthesis and underscores the need for advanced techniques such as chiral induction and enantioselective catalysis.

Furthermore, the integration of methyl (3S)-3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-hydroxypropanoate into drug delivery systems has been explored. Its ability to act as a carrier for hydrophobic drugs has been validated through in vitro studies, demonstrating enhanced drug solubility and controlled release profiles. This makes it a promising candidate for developing next-generation drug delivery platforms.

Recent breakthroughs in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Advanced molecular modeling techniques have revealed that the tert-butoxy carbonyl amino group exhibits favorable interactions with key biomolecules, such as enzymes and receptors. These findings have paved the way for rational drug design strategies tailored to exploit these interactions for therapeutic benefit.

In conclusion, methyl (3S)-3-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-hydroxypropanoate stands at the forefront of modern chemical research, offering a multifaceted platform for innovation across diverse scientific disciplines. Its unique structural features, coupled with recent advancements in synthesis and application methodologies, position it as a key compound in both academic and industrial settings.